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Compound Name: Confertifolin

Cat. No.: B156486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and

characterization of Confertifolin, a sesquiterpenoid compound sourced from the plant

Polygonum hydropiper. This document details the experimental protocols for its extraction and

purification and presents its biological activity, with a focus on its antimicrobial properties.

Introduction to Confertifolin
Confertifolin (6,6,9a-trimethyl-4,5,5a,6,7,8,9,9a-octahydronaphtho[1,2-c] furan-3 (1H)-one) is

a drimane-type sesquiterpenoid found in various plant species, including Polygonum

hydropiper (also known as water pepper).[1][2] This natural product has garnered significant

interest within the scientific community due to its notable biological activities, particularly its

antimicrobial effects against a range of bacteria and fungi.[3][4] The leaves of Polygonum

hydropiper have been traditionally used in folk medicine, and modern phytochemical

investigations have identified Confertifolin as one of its active constituents.[4]

Physicochemical Properties of Confertifolin
A summary of the key physicochemical properties of Confertifolin is presented in the table

below.
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Property Value

Molecular Formula C₁₅H₂₂O₂

Molecular Weight 234.33 g/mol

IUPAC Name
(5aS,9aS)-6,6,9a-trimethyl-4,5,5a,7,8,9-

hexahydro-1H-benzo[e][3]benzofuran-3-one

CAS Number 1811-23-0

Source: PubChem CID 442187[5]

Isolation of Confertifolin from Polygonum
hydropiper
The isolation of Confertifolin from the leaves of Polygonum hydropiper is a multi-step process

that begins with the extraction of the essential oil, followed by chromatographic separation to

yield the pure compound.[1]

Experimental Protocol: Extraction of Essential Oil
A detailed protocol for the extraction of the essential oil from fresh Polygonum hydropiper

leaves is as follows:

Plant Material Collection: Fresh leaves of Polygonum hydropiper are collected. A voucher

specimen should be deposited in a recognized herbarium for botanical authentication.[1]

Sample Preparation: The fresh leaves are crushed to increase the surface area for efficient

extraction.[1]

Steam Distillation: The crushed leaves are subjected to steam distillation using a Clevenger-

type apparatus. The distillation is typically carried out for 3 to 5 hours at 100°C.[1]

Oil Separation: The volatile compounds, along with water vapor, are condensed. The mixture

is allowed to settle for approximately 30 minutes, during which the essential oil separates

from the aqueous layer.[1]
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Purification: The collected essential oil layer is then purified by microfiltration to remove any

suspended impurities.[1]

Experimental Protocol: Isolation of Confertifolin by
Column Chromatography
The following protocol outlines the isolation of Confertifolin from the obtained essential oil:

Column Preparation: A chromatography column is packed with silica gel (100-200 mesh)

using hexane as the slurry solvent.[1]

Sample Loading: The essential oil of P. hydropiper is loaded onto the prepared silica gel

column.[1]

Elution: The column is eluted with a gradient solvent system of hexane and ethyl acetate,

with increasing polarity.[1]

Fraction Collection: A total of 117 fractions, each of 50 mL, are collected.[1]

Thin Layer Chromatography (TLC) Analysis: The collected fractions are monitored by TLC to

identify those with similar profiles. Based on the TLC patterns, the fractions are combined,

resulting in 16 final fractions.[1]

Crystallization: Fraction 8, which shows a single spot on the TLC plate, is subjected to

crystallization using a hexane:ethyl acetate solvent system to yield pure Confertifolin
crystals.[1]

Characterization of Confertifolin
The structural elucidation and identification of the isolated Confertifolin are performed using

various analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS analysis of the essential oil is performed to identify its volatile constituents, including

Confertifolin.

Instrumentation: A GC-MS system equipped with a CPB-capillary column is used.[1]
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Operating Conditions:

Oven Temperature Program: 40°C to 280°C at a rate of 4°C/min.[1]

Injector Temperature: 280°C.[1]

Carrier Gas: Helium (He) at 20 psi.[1]

Mass Spectrometer Ion Source Temperature: 200°C.[1]

X-ray Crystallography
Single-crystal X-ray diffraction analysis is employed for the definitive structural determination of

Confertifolin.

Crystal Preparation: A needle-shaped crystal of suitable size (e.g., 0.3 x 0.2 x 0.4 mm) is

selected.[1]

Data Collection: The crystal is mounted on a diffractometer, and X-ray diffraction data are

collected.[1]

Structure Solution: The crystal structure is solved using direct methods and refined using

least-squares refinement with anisotropic thermal parameters.[1]

Biological Activity of Confertifolin
Confertifolin has demonstrated significant antimicrobial activity against a variety of bacteria

and fungi.[3] The efficacy is quantified by determining the Minimum Inhibitory Concentration

(MIC), which is the lowest concentration of the compound that inhibits the visible growth of a

microorganism.

Antibacterial Activity
Confertifolin exhibits moderate antibacterial activity, with the most notable effect observed

against Enterococcus faecalis.[1]

Table 1: Antibacterial Activity of Confertifolin
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Bacterial Strain
Minimum Inhibitory Concentration (MIC)
(μg/mL)

Enterococcus faecalis 31.25

Source: Antimicrobial activity of confertifolin from Polygonum hydropiper, Pharmaceutical

Biology, 2008.[4]

Antifungal Activity
Confertifolin displays significant antifungal activity against a broad spectrum of fungal species,

including dermatophytes.[1]

Table 2: Antifungal Activity of Confertifolin

Fungal Strain
Minimum Inhibitory Concentration (MIC)
(μg/mL)

Scopulariopsis sp. 7.81

Curvularia lunata 7.81

Epidermophyton floccosum 7.81

Trichophyton mentagrophytes 16.62

Trichophyton rubrum (MTCC 296) 16.62

Aspergillus niger 31.25

Botrytis cinerea 31.25

Magnaporthe grisea 62.5

Trichophyton simii 125

Trichophyton rubrum (clinical isolate) 125

Source: Antimicrobial activity of confertifolin from Polygonum hydropiper, Pharmaceutical

Biology, 2008.[4]
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Click to download full resolution via product page

Caption: Workflow for the isolation and characterization of Confertifolin.
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Caption: Antimicrobial action of Confertifolin on microbial cells.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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